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Compound of Interest

Compound Name: Dimethyl tetradecanedioate

Cat. No.: B1583837 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethyl tetradecanedioate (CAS 5024-21-5), also known as dimethyl 1,12-

dodecanedicarboxylate, is a long-chain aliphatic diester. Its chemical structure consists of a

fourteen-carbon saturated backbone with methyl ester groups at both termini. This

bifunctionality makes it a versatile building block in various chemical syntheses. In the

pharmaceutical and materials science sectors, long-chain diesters like dimethyl
tetradecanedioate are of interest as intermediates for the synthesis of polymers, macrocycles,

and other complex organic molecules. This guide provides a comprehensive overview of its

chemical properties, synthesis, potential applications, and relevant biological pathways.

Chemical and Physical Properties
A summary of the key chemical and physical properties of dimethyl tetradecanedioate is

presented in Table 1. This data is essential for its handling, characterization, and use in

chemical reactions.
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Property Value Reference(s)

CAS Number 5024-21-5 [1]

Molecular Formula C₁₆H₃₀O₄ [1]

Molecular Weight 286.41 g/mol [1]

IUPAC Name dimethyl tetradecanedioate [1]

Synonyms

Tetradecanedioic acid,

dimethyl ester; 1,14-

Dodecanedicarboxylic acid

dimethyl ester

[1]

Appearance
White to off-white crystalline

solid

Melting Point 43-46 °C

Boiling Point 196 °C at 10 mmHg

Solubility

Soluble in organic solvents

such as methanol, ethanol,

and chloroform. Insoluble in

water.

Spectral Data
Spectroscopic analysis is fundamental for the identification and purity assessment of chemical

compounds. The following tables summarize the key spectral data for dimethyl
tetradecanedioate.

Table 2: ¹³C NMR Spectral Data[1]
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Assignment Chemical Shift (δ, ppm)

C=O ~174

-OCH₃ ~51

-CH₂-COO- ~34

-CH₂-CH₂-COO- ~29

-(CH₂)₈- ~25-29

Table 3: Mass Spectrometry Data[2][3]

Technique Key Fragments (m/z)

Electron Ionization (EI)
286 (M⁺), 255, 227, 199, 185, 157, 143, 129,

115, 101, 87, 74, 59, 55

Table 4: Infrared (IR) Spectroscopy Data[1]

Functional Group Wavenumber (cm⁻¹)

C=O stretch (ester) ~1740

C-O stretch (ester) ~1200-1170

C-H stretch (alkane) ~2920, 2850

C-H bend (alkane) ~1465

Experimental Protocols
Synthesis of Dimethyl Tetradecanedioate via Fischer
Esterification
This protocol describes the synthesis of dimethyl tetradecanedioate from tetradecanedioic

acid using a classic Fischer esterification reaction.

Materials:
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Tetradecanedioic acid

Anhydrous methanol

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate (saturated aqueous solution)

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Diethyl ether or dichloromethane (for extraction)

Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask, suspend tetradecanedioic acid in an excess of

anhydrous methanol (e.g., 10-20 molar equivalents).

Catalyst Addition: With gentle stirring, cautiously add a catalytic amount of concentrated

sulfuric acid (e.g., 1-2% of the diacid's mass).
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Reflux: Attach a reflux condenser and heat the mixture to reflux with continuous stirring.

Maintain the reflux for 4-16 hours. The reaction progress can be monitored by thin-layer

chromatography (TLC).

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Reduce the volume of the reaction mixture using a rotary evaporator to remove most of the

excess methanol.

Extraction: Dilute the residue with an organic solvent (e.g., diethyl ether) and water. Transfer

the mixture to a separatory funnel. Wash the organic layer sequentially with water, saturated

aqueous sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure

to obtain the crude dimethyl tetradecanedioate.

Purification: The crude product can be further purified by recrystallization from a suitable

solvent (e.g., methanol or ethanol) or by flash column chromatography on silica gel.

Example Application: Synthesis of a Polyester
Dimethyl tetradecanedioate can be used as a monomer in the synthesis of long-chain

aliphatic polyesters. This protocol provides a general procedure for melt polycondensation with

a diol, such as 1,6-hexanediol.

Materials:

Dimethyl tetradecanedioate

1,6-Hexanediol (or other suitable diol)

Titanium(IV) butoxide or other transesterification catalyst

Chloroform or dichloromethane (for purification)

Methanol (for purification)

High-purity nitrogen or argon gas
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Equipment:

Three-neck round-bottom flask

Mechanical stirrer

Distillation head and condenser

Vacuum pump

Heating mantle with a temperature controller

Nitrogen/argon inlet

Procedure:

Monomer Charging: In a clean, dry three-neck round-bottom flask, combine equimolar

amounts of dimethyl tetradecanedioate and the chosen diol.

Catalyst Addition: Add a catalytic amount of titanium(IV) butoxide (e.g., 0.1 mol% relative to

the diester).

Inert Atmosphere: Purge the reaction vessel with a slow stream of nitrogen or argon to

remove oxygen and moisture.

First Stage (Transesterification): Heat the mixture to 180-200 °C with constant stirring.

Methanol, a byproduct of the transesterification, will begin to distill off. Continue this stage

until the majority of the theoretical amount of methanol has been collected (typically 2-4

hours).

Second Stage (Polycondensation): Gradually increase the temperature to 220-240 °C while

slowly reducing the pressure using a vacuum pump. This will facilitate the removal of excess

diol and drive the polymerization to achieve a higher molecular weight. The viscosity of the

reaction mixture will increase significantly.

Polymer Isolation: After 3-5 hours under high vacuum, cool the reaction mixture to room

temperature under an inert atmosphere. The resulting polyester can be purified by dissolving

it in a solvent like chloroform and precipitating it in a non-solvent such as cold methanol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1583837?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Drying: Filter the precipitated polymer and dry it under vacuum until a constant weight is

achieved.

Mandatory Visualizations
Signaling Pathway: Metabolism of Long-Chain
Dicarboxylic Acids
Long-chain dicarboxylic acids, such as tetradecanedioic acid, are metabolized in the body

through a combination of ω-oxidation in the endoplasmic reticulum and subsequent β-oxidation

in peroxisomes. This pathway is an alternative to the primary mitochondrial β-oxidation of fatty

acids.
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Caption: Metabolic pathway of long-chain dicarboxylic acids.

Experimental Workflow: Synthesis and Purification of
Dimethyl Tetradecanedioate
The following diagram illustrates a typical laboratory workflow for the synthesis and purification

of dimethyl tetradecanedioate.
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Caption: Workflow for the synthesis of dimethyl tetradecanedioate.

Logical Relationship: Application in Polyester Synthesis
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This diagram shows the logical relationship of using dimethyl tetradecanedioate as a

monomer in polyester synthesis.
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(Diester)

Polycondensation

Diol
(e.g., 1,6-Hexanediol)

Polyester

Methanol
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Caption: Logical flow of polyester synthesis.

Safety and Handling
Dimethyl tetradecanedioate is classified as an irritant. It may cause skin irritation (H315),

serious eye irritation (H319), and respiratory irritation (H335).[1] Standard laboratory safety

precautions should be followed when handling this compound. This includes the use of

personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat. Work

should be conducted in a well-ventilated area or a fume hood. For detailed safety information,

refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
Dimethyl tetradecanedioate is a valuable difunctional molecule with applications as a

monomer and chemical intermediate. This technical guide has provided a detailed overview of

its properties, synthesis, and a relevant biological context. The provided experimental protocols

and workflows serve as a practical resource for researchers and professionals in the fields of

chemistry, materials science, and drug development. The structured data and visualizations are

intended to facilitate a deeper understanding and application of this compound in a research

and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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